Calcipotriol vs. Calcitriol: Topical Efficacy and Calcium Risk
In a direct head-to-head study in hairless rats, topical calcipotriol and calcitriol demonstrated equivalent efficacy in stimulating terminal keratinocyte differentiation at concentrations of 0.001–0.01 g/100 mL (ethanol) over 10 days [1]. However, only calcitriol induced a significant elevation in serum calcium, whereas calcipotriol exhibited no detectable calcemic effect [1]. Supporting literature indicates that calcipotriol is less than 1% as active as calcitriol in regulating calcium metabolism while maintaining comparable VDR binding affinity [2].
| Evidence Dimension | Systemic calcium elevation vs. topical efficacy |
|---|---|
| Target Compound Data | No significant serum calcium elevation; equivalent keratinocyte differentiation to calcitriol |
| Comparator Or Baseline | Calcitriol: Significant serum calcium rise observed; equivalent keratinocyte differentiation |
| Quantified Difference | <1% calcemic activity relative to calcitriol |
| Conditions | Topical application to hairless rat flank, 0.001–0.01 g/100 mL in ethanol, 10-day treatment |
Why This Matters
This differential safety profile enables topical psoriasis treatment without the systemic hypercalcemia risk that limits calcitriol's clinical utility.
- [1] Bräutigam M, et al. Effects of calcipotriol (MC 903) and calcitriol after topical application on the skin of hairless rats: Much lower effect of calcipotriol on systemic calcium homeostasis. Skin Pharmacol. 1992;5(2):87-92. View Source
- [2] Exposome-Explorer (IARC). Calcipotriol (T3D3062). View Source
